Cas no 216581-46-3 (4H-Pyran-2-carboxaldehyde, 6-methyl-4-oxo-3-(phenylmethoxy)-)

4H-Pyran-2-carboxaldehyde, 6-methyl-4-oxo-3-(phenylmethoxy)- Properties

Names and Identifiers

• 4H-Pyran-2-carboxaldehyde, 6-methyl-4-oxo-3-(phenylmethoxy)-
• 2-formyl-3-benzyloxy-6-methyl-pyran-4(1H)-one
• 6-methyl-4-oxo-3-phenylmethoxypyran-2-carbaldehyde
• CHEMBL485158
• AT33353
• 3-(benzyloxy)-6-methyl-4-oxo-4H-pyran-2-carbaldehyde
• SCHEMBL5165100
• QODDKYKRVSWARB-UHFFFAOYSA-N
• DB-365121
• 216581-46-3
• DTXSID30475782
• SCHEMBL2115663
• +Expand

• InChIKey： QODDKYKRVSWARB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4/c1-10-7-12(16)14(13(8-15)18-10)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• SMILES： CC1=CC(=O)C(=C(O1)C=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 244.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.07355886g/mol
• Heavy Atom Count: 18
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6